1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)
Description
“1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)” is a chemical compound with the molecular formula C9H14N2O3 . It is also known as allophanic acid-(1-isopropyl-1-methyl-prop-2-ynyl ester) . This compound is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of “1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)” can be represented in 2D or 3D models . The 3D structure can be viewed using Java or Javascript .Physical and Chemical Properties Analysis
The molecular weight of “1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)” is 198.21906 . It is fully miscible in water .Safety and Hazards
While specific safety and hazard information for “1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)” was not found, it’s important to handle all chemical substances with care. Avoid direct contact with skin, eyes, and mucous membranes. Always wash your hands after handling, and avoid ingestion or inhalation of its vapor .
Properties
CAS No. |
109096-76-6 |
|---|---|
Molecular Formula |
C9H14N2O3 |
Molecular Weight |
198.222 |
IUPAC Name |
3,4-dimethylpent-1-yn-3-yl N-carbamoylcarbamate |
InChI |
InChI=1S/C9H14N2O3/c1-5-9(4,6(2)3)14-8(13)11-7(10)12/h1,6H,2-4H3,(H3,10,11,12,13) |
InChI Key |
RGWBIWZJIHLLTG-UHFFFAOYSA-N |
SMILES |
CC(C)C(C)(C#C)OC(=O)NC(=O)N |
Synonyms |
1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI) |
Origin of Product |
United States |
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